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Compound of Interest

Compound Name: Monoethyl adipate

Cat. No.: B1234035

A Technical Guide to the Physical Properties of
Monoethyl Adipate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of monoethyl
adipate, a significant intermediate in various chemical syntheses. The focus of this document
is on its melting and boiling points, critical parameters for its handling, purification, and
application in research and development.

Core Physical Properties

Monoethyl adipate is a white to off-white crystalline solid at room temperature. Its physical
characteristics are crucial for its application in organic synthesis and pharmaceutical
development.

Quantitative Data Summary

The melting and boiling points of monoethyl adipate have been reported in the literature. A
summary of these values is presented in the table below for easy reference and comparison.
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Physical Property Value Conditions
Melting Point 28-29 °C

Melting Point 29.00 °C 760.00 mm Hg
Boiling Point 285.00 °C 760.00 mm Hg
Boiling Point 180 °C 18 mmHg

Experimental Protocols

While specific experimental details for the determination of the physical properties of
monoethyl adipate are not extensively published, the following sections describe standard
and widely accepted laboratory protocols for measuring the melting and boiling points of
organic compounds. These methodologies are representative of the techniques likely employed
to determine the values cited above.

Melting Point Determination: Capillary Tube Method

The capillary tube method is a common and reliable technique for determining the melting point
of a crystalline solid.[1][2][3][4]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)[2]

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: The monoethyl adipate sample must be completely dry and finely
powdered.[1][5] If necessary, the sample is ground using a mortar and pestle.
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o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.[5]
[6] This process is repeated until a sample height of 2-3 mm is achieved.[3][6]

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.[2][6] A calibrated thermometer is inserted into the designated port.

o Heating and Observation: The apparatus is heated at a controlled rate. An initial rapid
heating can be used to determine an approximate melting point.[2][3] For an accurate
measurement, the heating rate should be slow, around 1-2 °C per minute, as the
temperature approaches the expected melting point.[2][3]

o Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the initial melting point. The temperature at which the entire solid has transitioned to a liquid
is recorded as the final melting point. The melting range is reported as the interval between
these two temperatures.[2][3]

Boiling Point Determination: Distillation Method

For larger sample volumes, the boiling point can be accurately determined using a simple
distillation setup.[7][8][9][10][11]

Apparatus:

« Distillation flask

» Condenser

¢ Receiving flask

e Thermometer and adapter
o Heating mantle or oil bath
» Boiling chips

Procedure:
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Apparatus Assembly: A simple distillation apparatus is assembled. The distillation flask is
charged with the liquid monoethyl adipate and a few boiling chips to ensure smooth boiling.

Thermometer Placement: The thermometer is positioned in the neck of the distillation flask
so that the top of the mercury bulb is level with the bottom of the side arm leading to the
condenser. This ensures that the recorded temperature is that of the vapor in equilibrium with
the boiling liquid.

Heating: The flask is heated gently. As the liquid boils, the vapor rises, and the temperature
on the thermometer will increase.

Boiling Point Reading: The temperature is recorded when it stabilizes, and there is a steady
condensation of vapor on the thermometer bulb and distillation into the receiving flask. This
stable temperature is the boiling point of the liquid at the recorded atmospheric pressure.[7]
[11]

Boiling Point Determination: Thiele Tube Method

For smaller quantities of liquid, the Thiele tube method is a convenient alternative for

determining the boiling point.[8]

Apparatus:

Thiele tube

Small test tube

Capillary tube (sealed at one end)
Thermometer

Heating oil (e.g., mineral oil)

Bunsen burner or microburner

Procedure:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1234035?utm_src=pdf-body
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Organic/Procedural-Labs/Simple%20Distillation.doc
https://www.alfa-chemistry.com/resources/distillation-and-determination-of-boiling-point.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: A small amount of liquid monoethyl adipate is placed in the small test
tube. A capillary tube, with its sealed end uppermost, is placed inside the test tube.

o Apparatus Setup: The test tube assembly is attached to a thermometer. The entire assembly
is then placed in the Thiele tube containing heating oil, ensuring the sample is below the oll
level.

o Heating: The side arm of the Thiele tube is heated gently. This design promotes convection
currents that ensure uniform heating of the oil bath.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. Heating is continued until a steady stream of bubbles is observed.

» Boiling Point Reading: The heat source is removed, and the apparatus is allowed to cool.
The temperature at which the bubbling stops and the liquid just begins to enter the capillary
tube is recorded as the boiling point.[12]

Process Visualization

The following diagram illustrates the general workflow for the determination of the physical
properties of an organic compound like monoethyl adipate.
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Caption: Workflow for Determining Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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